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Introduction

N-Cbz-3-piperidineacetic acid, a carboxybenzyl-protected derivative of piperidineacetic acid,
is a valuable building block in organic synthesis, particularly in the design and development of
novel pharmaceutical agents. The piperidine scaffold is a prevalent motif in a wide array of
biologically active compounds, and the strategic placement of functional groups on this ring
system allows for the fine-tuning of pharmacological properties. The Cbz (carboxybenzyl)
protecting group offers stability under various reaction conditions and can be selectively
removed, making it an essential tool in multistep synthetic pathways. This technical guide
provides a comprehensive overview of the chemical properties, synthesis, and potential
applications of N-Cbz-3-piperidineacetic acid.

Core Chemical Properties

N-Cbz-3-piperidineacetic acid, with the CAS number 86827-10-3, possesses a well-defined
set of physicochemical properties that are crucial for its application in chemical synthesis.
These properties are summarized in the table below.
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Property Value Reference
Molecular Formula C15H1oNO4 [1112]
Molecular Weight 277.32 g/mol

CAS Number 86827-10-3 [1]I3]
Boiling Point 460.1 °C at 760 mmHg [3]

Density 1.216 g/cm3 [3]

Physical Form Solid [4]

Note: A definitive experimental melting point for N-Cbz-3-piperidineacetic acid is not readily
available in the cited literature. However, the related compound, (R)-N-Cbz-Piperidine-3-
carboxylic acid, has a reported melting point of 90-94 °CJ[5].

Synthesis and Experimental Protocols

The synthesis of N-Cbz-3-piperidineacetic acid typically involves the protection of the
nitrogen atom of 3-piperidineacetic acid with a carboxybenzyl group. A general and widely used
method for the introduction of the Cbz group is the Schotten-Baumann reaction.

General Experimental Protocol for Cbz Protection of an
Amino Acid

This protocol describes a general method for the Cbhz protection of an amino acid, which can
be adapted for the synthesis of N-Cbz-3-piperidineacetic acid from 3-piperidineacetic acid.

Materials:

3-Piperidineacetic acid

Benzyl chloroformate (Cbz-Cl)

Sodium carbonate (Na2CO3)

Diethyl ether
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Hydrochloric acid (HCI)

Ethyl acetate or dichloromethane

Anhydrous sodium sulfate (Na2S0a)

Ice bath

Procedure:

Dissolution: Dissolve 3-piperidineacetic acid (1.0 equivalent) in a 1 M aqueous solution of
sodium carbonate (2.5 equivalents) with cooling in an ice bath.

Addition of Cbz-CI: While vigorously stirring the solution, add benzyl chloroformate (1.1
equivalents) dropwise, ensuring the temperature remains below 5 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

Work-up:

o Wash the reaction mixture with diethyl ether to remove any unreacted benzyl
chloroformate.

o Cool the aqueous layer in an ice bath and carefully acidify to pH 2 with 1 M HCI.

Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate or
dichloromethane).

Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate,
filter, and concentrate under reduced pressure to yield the Cbz-protected product.
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Synthesis workflow for N-Chz-3-piperidineacetic acid.

Spectroscopic Data

Detailed experimental spectral data for N-Cbz-3-piperidineacetic acid is not widely published.
However, based on the known structure, the expected spectral characteristics can be
predicted.

1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
piperidine ring protons, the methylene protons of the acetic acid moiety, the benzylic protons of
the Cbz group, and the aromatic protons of the phenyl ring.

13C NMR: The carbon NMR spectrum will display distinct resonances for the carbonyl carbons
of the carboxylic acid and the carbamate, the aromatic carbons, the benzylic carbon, and the
carbons of the piperidine ring and the acetic acid side chain.

IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for the
O-H stretch of the carboxylic acid (broad), the C=0 stretch of the carboxylic acid and the
carbamate, C-H stretches (aliphatic and aromatic), and C-N stretching vibrations.
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Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the
molecular weight of the compound (277.32 g/mol ), along with fragmentation patterns
characteristic of the loss of the benzyl group, carbon dioxide, and other fragments.

Biological Activity and Applications in Drug
Development

While specific biological activities for N-Cbz-3-piperidineacetic acid are not extensively
documented in publicly available literature, its structural motifs are of significant interest in
medicinal chemistry. Piperidine derivatives are known to exhibit a wide range of
pharmacological activities, and the N-benzyl piperidine moiety is a common structural feature in
many approved drugs and clinical candidates.

The presence of both a protected amine and a carboxylic acid functionality makes N-Cbhz-3-
piperidineacetic acid a versatile intermediate for the synthesis of more complex molecules,
including peptides and peptidomimetics. It can be used as a chiral building block in the
development of active pharmaceutical ingredients (APIs) where stereochemistry is crucial for
therapeutic efficacy.

The general class of piperazine and piperidine derivatives has been explored for a multitude of
therapeutic applications, including as antipsychotics, antidepressants, and anxiolytics, often
targeting central nervous system receptors. The structural framework of N-Cbz-3-
piperidineacetic acid provides a foundation for the synthesis of compound libraries for
screening against various biological targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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